molecular formula C8H10FNO B8749413 2-(5-Fluoropyridin-2-yl)propan-2-ol

2-(5-Fluoropyridin-2-yl)propan-2-ol

Cat. No.: B8749413
M. Wt: 155.17 g/mol
InChI Key: RXAPVYPRJHDQPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Fluoropyridin-2-yl)propan-2-ol is a useful research compound. Its molecular formula is C8H10FNO and its molecular weight is 155.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10FNO

Molecular Weight

155.17 g/mol

IUPAC Name

2-(5-fluoropyridin-2-yl)propan-2-ol

InChI

InChI=1S/C8H10FNO/c1-8(2,11)7-4-3-6(9)5-10-7/h3-5,11H,1-2H3

InChI Key

RXAPVYPRJHDQPP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=NC=C(C=C1)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-bromo-5-fluoropyridine (1.0 g, 5.7 mmol) in diethyl ether (20 ml) under a nitrogen atmosphere at −78° C. was added sesBuLi (4.87 ml of a 1.4 M solution in heptanes, 6.8 mmol). The resulting dark orange solution was stirred for 30 minutes at −78° C. and acetone (0.84 ml, 11.4 mmol) was then added dropwise. After a further 1 hour the reaction temperature was raised to room temperature giving a clear yellow solution. This was quenched with water (2 ml), diluted with EtOAc (30 ml) and washed with water (2×20 ml), dried (MgSO4), filtered and concentrated. The residue was purified via silica FCC (using a gradient of eluents; 9:1 to 4:6 hexane/diethyl ether) to give the title product as colourless oil (395 mg, 45%).
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
heptanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.84 mL
Type
reactant
Reaction Step Two
Yield
45%

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